Caspase-3 Inhibitor III

• CAS No.: 285570-60-7
• Product Name: Caspase-3 Inhibitor III
• Molecular Formula: C21H31ClN4O11
• Molecular Weight: 550.9 g/mol
• IUPAC Name: (4S)-4-[[(2S)-2-acetamido-3-carboxypropanoyl]amino]-5-[[(2S)-1-[[(2S)-1-carboxy-4-chloro-3-oxobutan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-5-oxopentanoic acid
• Standard InChI: InChI=1S/C21H31ClN4O11/c1-9(2)18(21(37)25-12(6-16(31)32)14(28)8-22)26-19(35)11(4-5-15(29)30)24-20(36)13(7-17(33)34)23-10(3)27/h9,11-13,18H,4-8H2,1-3H3,(H,23,27)(H,24,36)(H,25,37)(H,26,35)(H,29,30)(H,31,32)(H,33,34)/t11-,12-,13-,18-/m0/s1
• Standard InChIKey: ATNOUPFYBMVFLD-RSLFNQERSA-N
• Isomeric SMILES: CC(C)[C@@H](C(=O)N[C@@H](CC(=O)O)C(=O)CCl)NC(=O)[C@H](CCC(=O)O)NC(=O)[C@H](CC(=O)O)NC(=O)C
• SMILES: CC(C)C(C(=O)NC(CC(=O)O)C(=O)CCl)NC(=O)C(CCC(=O)O)NC(=O)C(CC(=O)O)NC(=O)C
• Canonical SMILES: CC(C)C(C(=O)NC(CC(=O)O)C(=O)CCl)NC(=O)C(CCC(=O)O)NC(=O)C(CC(=O)O)NC(=O)C
• Appearance: Assay:≥98%A crystalline solid
• Sequence: DEVD
• Synonyms: Ac-DEVD-cmk; AcDEVD-cmk; acetyl-Asp-Glu-Val-Asp-cmk; acetyl-aspartyl-glutamyl-valyl-aspartyl-chloromethyl ketone
• PubChem Compound: 9959259
• Last Modified: Nov 11 2021